2-{(E)-[(2-Bromophenyl)methylidene]amino}-4-nitrophenol

• CAS No.: 83663-26-7
• Molecular Formula: C13H9BrN2O3
• Molecular Weight: 321.13 g/mol
• IUPAC Name: 2-[(2-bromophenyl)methylideneamino]-4-nitrophenol
• InChI: InChI=1S/C13H9BrN2O3/c14-11-4-2-1-3-9(11)8-15-12-7-10(16(18)19)5-6-13(12)17/h1-8,17H
• InChI Key: MQVRNEFEOPTCTE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NC2=C(C=CC(=C2)[N+](=O)[O-])O)Br

Description

2-{(E)-[(2-Bromophenyl)methylidene]amino}-4-nitrophenol is an organic compound that features a bromophenyl group, a nitrophenol group, and an imine linkage

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{(E)-[(2-Bromophenyl)methylidene]amino}-4-nitrophenol typically involves a multi-step process. One common method starts with the nitration of phenol to introduce the nitro group. This is followed by bromination to add the bromine atom to the phenyl ring. The final step involves the formation of the imine linkage through a condensation reaction between the bromophenyl aldehyde and the nitrophenol .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. the general principles of large-scale organic synthesis, such as optimization of reaction conditions, use of catalysts, and purification techniques, would apply to the production of this compound.

Chemical Reactions Analysis

Types of Reactions

2-{(E)-[(2-Bromophenyl)methylidene]amino}-4-nitrophenol can undergo various types of chemical reactions, including:

Oxidation: The nitrophenol group can be oxidized under strong oxidizing conditions.

Reduction: The nitro group can be reduced to an amine group using reducing agents such as hydrogen gas in the presence of a catalyst.

Substitution: The bromine atom can be substituted by other nucleophiles in nucleophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Strong oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Hydrogen gas with a palladium catalyst or sodium borohydride.

Substitution: Nucleophiles such as hydroxide ions or amines under basic conditions.

Major Products

Oxidation: Formation of quinones or other